Cas no 2648920-58-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid
- EN300-1488543
- 2648920-58-3
- (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-3-4-13-22(24(29)30)27-23(28)16(2)14-26-25(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
- InChI Key: BSNVPWXZOKFGIR-XLDIYJRPSA-N
- SMILES: O(C(NCC(C)C(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488543-1.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1488543-50mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-100mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-250mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-1000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-2500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-5000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1488543-10000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]hexanoic acid |
2648920-58-3 | 10000mg |
$10464.0 | 2023-09-28 |
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic Acid: A Comprehensive Overview
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid, also known by its CAS registry number 2648920-58-3, is a complex organic compound with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and a hexanoic acid chain. The (S) configuration at the second carbon atom further adds to its stereochemical complexity, making it a valuable molecule for both academic and industrial research.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the amine functionality of this compound during various chemical reactions. This makes (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the sequence and stereochemistry of amino acids is crucial. Recent advancements in peptide synthesis have further highlighted the importance of such protecting groups in achieving high yields and purity in peptide construction.
Structurally, this compound consists of a central propanamide unit connected to a hexanoic acid chain via an amide bond. The presence of the Fmoc group ensures that the amine remains unreactive under mild conditions, allowing for selective reactions at other functional groups within the molecule. The methyl group attached to the propanamide further adds to the steric environment around the amide bond, influencing both its reactivity and stability.
Recent studies have explored the potential of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid in drug delivery systems and bioconjugation chemistry. Its ability to serve as a versatile linker between different biomolecules has made it a valuable tool in the development of targeted therapies and diagnostic agents. For instance, researchers have utilized this compound to create bioconjugates that enhance drug specificity and reduce off-target effects, paving the way for more effective treatments in oncology and infectious diseases.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereochemical control during amide bond formation. The use of chiral resolving agents or asymmetric catalysis has been reported to achieve high enantiomeric excess (ee) in certain synthetic routes, ensuring the production of pure enantiomers for downstream applications.
The unique combination of functional groups in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid also makes it an attractive candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been exploited to create complex molecular architectures with unprecedented efficiency. These findings underscore its versatility as a building block in modern organic synthesis.
From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular geometry, stereochemistry, and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.
In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across peptide synthesis, drug delivery, and bioconjugation chemistry highlight its importance as a multifaceted tool in contemporary research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even greater role in advancing scientific discovery and therapeutic development.
2648920-58-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)